Cas no 529-08-8 (Azulene,4,8-dimethyl-2-(1-methylethyl)-)

• Product Name: Azulene,4,8-dimethyl-2-(1-methylethyl)-
• CAS No: 529-08-8
• MF: C₁₅H₁₈
• MW: 198.303424358368
• CID: 377648
• PubChem ID: 68253
• Update Time: 2025-04-19

Azulene,4,8-dimethyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Azulene,4,8-dimethyl-2-(1-methylethyl)-
• 2-isopropyl-4,8-dimethylazulene
• 4,8-dimethyl-2-propan-2-ylazulene
• 4,8-dimethyl-2-(propan-2-yl)azulene
• vetiverazulene
• EINECS 208-450-1
• DTXSID80200940
• NS00042487
• Azulene, 4,8-dimethyl-2-(1-methylethyl)-
• UNII-5DFF5RUP6X
• 529-08-8
• 4,8-DIMETHYL-2-(1-METHYLETHYL)AZULENE (ACI)
• Q2862043
• 5DFF5RUP6X
• Vetivazulene
• AZULENE, 2-ISOPROPYL-4,8-DIMETHYL-
• APVKGMMYGFJZHY-UHFFFAOYSA-N

• Inchi： 1S/C15H18/c1-10(2)13-8-14-11(3)6-5-7-12(4)15(14)9-13/h5-10H,1-4H3
• InChI Key： APVKGMMYGFJZHY-UHFFFAOYSA-N
• SMILES： C1(C=C2C(C)=CC=CC(C)=C2C=1)C(C)C

Computed Properties

• Exact Mass: 198.14094
• Monoisotopic Mass: 198.140851
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.8

Experimental Properties

• Density: 0.9735
• Melting Point: 32.3°C
• Boiling Point: 270.64°C (rough estimate)
• Flash Point: 142.1°C
• Refractive Index: 1.3166 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Azulenes